Cas no 898772-14-0 (butyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate)

• Product Name: butyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate
• CAS No: 898772-14-0
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• MDL: MFCD07699078
• CID: 872163
• PubChem ID: 24723446
• Update Time: 2025-04-19

butyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate
• Butyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate
• DTXSID50641886
• AKOS016018737
• MFCD07699078
• 898772-14-0
• BUTYL5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE

• MDL： MFCD07699078
• Inchi： 1S/C12H16O4S/c1-2-3-6-14-11(13)9-4-5-10(17-9)12-15-7-8-16-12/h4-5,12H,2-3,6-8H2,1H3
• InChI Key： JCHFEPFEKYVYNG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCCCC)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 256.07700
• Monoisotopic Mass: 256.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.2±42.0 °C at 760 mmHg
• Flash Point: 179.5±27.9 °C
• PSA: 73.00000
• LogP: 2.75040
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

butyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)